Cas no 13728-56-8 (3-Phenanthrenebutanoic Acid)

3-Phenanthrenebutanoic Acid is a polycyclic aromatic hydrocarbon derivative characterized by a phenanthrene core linked to a butanoic acid side chain. This compound is of interest in organic synthesis and materials science due to its rigid aromatic structure and functional carboxyl group, which facilitate further chemical modifications. Its extended conjugated system may also impart unique photophysical properties, making it a candidate for applications in optoelectronic materials or fluorescent probes. The acid group enhances solubility in polar solvents, improving handling in laboratory settings. Researchers value this compound for its potential as a building block in the development of advanced organic materials and as a model substrate in mechanistic studies.

3-Phenanthrenebutanoic Acid structure

Product Name:3-Phenanthrenebutanoic Acid

CAS No:13728-56-8

MF:C₁₈H₁₆O₂

MW:264.318445205688

CID:206725

PubChem ID:96904

Update Time:2025-06-07

3-Phenanthrenebutanoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-Phenanthrenebutanoicacid
- 4-(3-phenanthryl)butanoic acid
- 4-(phenanthren-3-yl)butanoic acid
- NSC92828
- BDBM22591
- NCIStruc2_000478
- NSC-92828
- HIV-1 Nef-IN-1
- NCI92828
- CS-0158824
- NCIStruc1_000729
- NCGC00013968
- AKOS030255062
- CCG-36314
- EX-A5035
- 3-Phenanthrenebutanoic acid
- CHEMBL259325
- BS-47051
- 13728-56-8
- 4-phenanthren-3-ylbutanoic acid
- DTXSID10160129
- Compound D11
- starbld0029171
- NCI60_042059
- E85734
- NCGC00097077-01
- HY-138562
- NCGC00013968-02
- NSC 92828
- 3-Phenanthrenebutyric acid
- DA-54023
- NSC-92828?
- DTXCID8082620
- 3-Phenanthrenebutanoic Acid
- Inchi： 1S/C18H16O2/c19-18(20)7-3-4-13-8-9-15-11-10-14-5-1-2-6-16(14)17(15)12-13/h1-2,5-6,8-12H,3-4,7H2,(H,19,20)
- InChI Key： NYIVWTWKIQOBKO-UHFFFAOYSA-N
- SMILES： OC(CCCC1C=CC2C=CC3C=CC=CC=3C=2C=1)=O

Computed Properties

Exact Mass: 264.115029749g/mol
Monoisotopic Mass: 264.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 338
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 37.3Å²

3-Phenanthrenebutanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P295050-25mg	3-Phenanthrenebutanoic Acid	13728-56-8		25mg	$333.00	2023-05-17
TRC	P295050-100mg	3-Phenanthrenebutanoic Acid	13728-56-8		100mg	$1235.00	2023-05-17
TRC	P295050-250mg	3-Phenanthrenebutanoic Acid	13728-56-8		250mg	$2767.00	2023-05-17
DC Chemicals	DC44722-250 mg	NSC-92828	13728-56-8	>98%	250mg	$1350.0	2022-02-28
DC Chemicals	DC44722-100 mg	NSC-92828	13728-56-8	>98%	100mg	$750.0	2022-02-28
DC Chemicals	DC44722-1 g	NSC-92828	13728-56-8	>98%	1g	$2450.0	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T9039-1 mg	HIV-1 Nef-IN-1	13728-56-8	99.62%	1mg	￥1300.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T9039-5 mg	HIV-1 Nef-IN-1	13728-56-8	99.62%	5mg	￥2927.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T9039-10 mg	HIV-1 Nef-IN-1	13728-56-8	99.62%	10mg	￥4397.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T9039-25 mg	HIV-1 Nef-IN-1	13728-56-8	99.62%	25mg	￥7917.00	2022-04-26